Cas no 38233-50-0 (2-Bromo-4,5,6-trifluoro-3-hydroxybenzoic acid)

• Product Name: 2-Bromo-4,5,6-trifluoro-3-hydroxybenzoic acid
• CAS No: 38233-50-0
• MF: C₇H₂BrF₃O₃
• MW: 270.988192081451
• CID: 3167925
• PubChem ID: 84820030
• Update Time: 2025-05-20

2-Bromo-4,5,6-trifluoro-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 38233-50-0
• 2-Bromo-4,5,6-trifluoro-3-hydroxybenzoicacid
• PMA24565
• 2-Bromo-4,5,6-trifluoro-3-hydroxybenzoic acid

• Inchi： 1S/C7H2BrF3O3/c8-2-1(7(13)14)3(9)4(10)5(11)6(2)12/h12H,(H,13,14)
• InChI Key： GQVWUIYLZWNLLA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C(=O)O)F)F)F)O

Computed Properties

• Exact Mass: 269.91394Da
• Monoisotopic Mass: 269.91394Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-Bromo-4,5,6-trifluoro-3-hydroxybenzoic acid

Compound CAS No 38233-50-0: 2-Bromo-4,5,6-Trifluoro-3-Hydroxybenzoic Acid

2-Bromo-4,5,6-Trifluoro-3-Hydroxybenzoic Acid, also known by its CAS number 38233-50-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and trifluoromethyl groups at the 4, 5, and 6 positions of the benzoic acid ring. The hydroxyl group at the 3-position further adds to its functional diversity, making it a versatile molecule for research and industrial purposes.

The synthesis of 2-Bromo-4,5,6-Trifluoro-3-Hydroxybenzoic Acid involves a series of carefully controlled reactions. Typically, the starting material is a substituted benzoic acid derivative, which undergoes fluorination and bromination steps to achieve the desired substitution pattern. Recent advancements in catalytic fluorination techniques have significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic pathways using microwave-assisted synthesis and continuous flow reactors to enhance efficiency and reduce environmental impact.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of multiple electronegative substituents (bromine and fluorine) imparts unique electronic properties to the molecule, making it an ideal candidate for drug design. Recent studies have demonstrated its potential as a lead compound in the development of novel antibiotics and anticancer agents. For instance, a research team at the University of California reported that derivatives of this compound exhibit potent inhibitory activity against bacterial biofilms, suggesting its potential in combating antibiotic resistance.

In addition to pharmaceutical applications, 2-Bromo-4,5,6-Trifluoro-3-Hydroxybenzoic Acid has found utility in materials science. Its high thermal stability and unique electronic properties make it suitable for use in advanced polymers and optoelectronic devices. A study published in Nature Materials highlighted its role as a building block for organic semiconductors with improved charge transport properties. These findings underscore its potential in next-generation electronic devices such as flexible displays and solar cells.

The environmental impact of this compound has also been a subject of recent research. Scientists have investigated its biodegradation pathways under various conditions to assess its safety for industrial use. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, reducing concerns about long-term environmental persistence. This information is crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, CAS No 38233-50-0, or 2-Bromo-4,5,6-Trifluoro-3-Hydroxybenzoic Acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure enables innovative solutions in pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.